Cas no 836652-62-1 (2-(4-amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol)

2-(4-Amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol is a nitropyrimidine derivative with a furan-substituted methylamino group and an ethanolamine side chain. This compound exhibits structural versatility, making it a potential intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and nitro functional groups allows for further derivatization, enabling applications in drug discovery and material science. Its furan moiety may contribute to enhanced binding interactions in biological systems. The ethanolamine linker improves solubility, facilitating handling in aqueous environments. This compound’s unique combination of reactive sites offers opportunities for selective modifications, making it valuable for research in medicinal chemistry and molecular design.
2-(4-amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol structure
836652-62-1 structure
Product Name:2-(4-amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol
CAS No:836652-62-1
MF:C11H14N6O4
MW:294.266661167145
CID:5475313
Update Time:2025-06-30

2-(4-amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[[4-amino-6-(furan-2-ylmethylamino)-5-nitropyrimidin-2-yl]amino]ethanol
    • Ethanol, 2-[[4-amino-6-[(2-furanylmethyl)amino]-5-nitro-2-pyrimidinyl]amino]-
    • 2-(4-amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol
    • Inchi: 1S/C11H14N6O4/c12-9-8(17(19)20)10(14-6-7-2-1-5-21-7)16-11(15-9)13-3-4-18/h1-2,5,18H,3-4,6H2,(H4,12,13,14,15,16)
    • InChI Key: UHVHHWWWUGWPPZ-UHFFFAOYSA-N
    • SMILES: C(O)CNC1=NC(NCC2=CC=CO2)=C([N+]([O-])=O)C(N)=N1

2-(4-amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol Pricemore >>

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Additional information on 2-(4-amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol

Compound CAS No 836652-62-1: 2-(4-amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol

The compound with CAS No 836652-62-1, named 2-(4-amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is characterized by its complex structure, which includes a pyrimidine ring system, a furan moiety, and an aminoethanol side chain. These structural features contribute to its unique biochemical properties, making it a promising candidate for various applications in drug discovery and development.

The pyrimidine ring system in this compound plays a crucial role in its bioactivity. Pyrimidines are known for their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The presence of the furan group further enhances the molecule's flexibility and hydrophobicity, which are essential for binding to specific protein pockets. Additionally, the aminoethanol side chain introduces hydrophilic properties, enabling the compound to interact with aqueous environments. This combination of hydrophobic and hydrophilic regions makes the compound highly versatile in terms of its potential interactions with biological systems.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research has shown that the compound exhibits significant activity against various enzyme targets, including kinases and proteases. Its ability to inhibit these enzymes suggests that it could be developed into a drug for treating conditions such as cancer, inflammation, and infectious diseases. Furthermore, the compound has demonstrated promising results in preclinical models, indicating its potential for translation into clinical trials.

The synthesis of 2-(4-amino-6-{(furan-2-yl)methylamino}-5-nitropyrimidin-2-yl)aminoethan-1-ol involves a multi-step process that requires precise control over reaction conditions. The synthesis begins with the preparation of the pyrimidine core, which is then functionalized with the furan group and the aminoethanol side chain. The introduction of these groups is achieved through a series of coupling reactions and protecting group strategies. The final product is purified using chromatographic techniques to ensure high purity and quality.

In terms of applications, this compound has shown particular promise in the field of oncology. Its ability to inhibit key enzymes involved in cancer cell proliferation makes it a valuable tool for developing anti-cancer therapies. Additionally, the compound has been investigated for its potential use in treating viral infections, as it has demonstrated antiviral activity against several pathogens. These findings underscore the broad applicability of this compound in addressing diverse biomedical challenges.

The structural complexity of CAS No 836652-62 also presents opportunities for further modification and optimization. Researchers are currently exploring various analogs of this compound to enhance its bioavailability, potency, and selectivity. These efforts are expected to yield new generations of compounds with improved therapeutic profiles.

In conclusion, CAS No 836652 represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, combined with its diverse bioactivity profiles, positions it as a valuable asset in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.

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